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Compound of Interest

Compound Name: Fludioxonil-13C3

Cat. No.: B1499940 Get Quote

Technical Guide: Fludioxonil-13C3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on Fludioxonil-13C3, a stable isotope-labeled

phenylpyrrole fungicide. This document is intended to serve as a foundational resource for

researchers and professionals engaged in analytical and metabolic studies involving

Fludioxonil.

Core Physicochemical Data
A summary of the key identifiers and properties of Fludioxonil-13C3 is presented below.

Property Value Source

CAS Number 1185003-07-9 [1][2][3][4]

Molecular Formula C₉¹³C₃H₆F₂N₂O₂ [5][6]

Molecular Weight 251.16 g/mol [1][5][6]

Unlabelled CAS Number 131341-86-1 [6][7]
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Fludioxonil-13C3 is primarily utilized as an internal standard in analytical methodologies, such

as mass spectrometry-based assays, for the quantification of Fludioxonil in various matrices. Its

stable isotope composition allows for precise differentiation from the unlabeled analyte,

ensuring high accuracy and reproducibility in experimental results.

While specific experimental protocols for Fludioxonil-13C3 are method-dependent, a general

workflow for its use in a quantitative analysis is outlined below.

General Experimental Workflow for Quantification of
Fludioxonil using Fludioxonil-13C3

Sample Preparation Analytical Measurement Data Processing

Sample Collection
(e.g., tissue, soil, water) Extraction of Analytes Spiking with

Fludioxonil-13C3 (Internal Standard)
Sample Clean-up

(e.g., SPE) LC-MS/MS Analysis Quantification using
Isotope Dilution Reporting of Results

Click to download full resolution via product page

Caption: General workflow for the quantification of Fludioxonil using Fludioxonil-13C3 as an

internal standard.

Detailed Methodologies
Note: The following are generalized protocols and should be optimized for specific

experimental conditions and matrices.

Preparation of Standard Solutions
Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of Fludioxonil-13C3 and

dissolve it in a suitable solvent (e.g., acetonitrile, methanol) in a 1 mL volumetric flask.

Sonicate if necessary to ensure complete dissolution.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution

of the stock solution to create a calibration curve covering the expected concentration range

of the analyte in the samples.
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Sample Preparation (Illustrative Example for Fruit
Matrix)

Homogenization: Homogenize a representative portion of the fruit sample.

Extraction: Extract a known amount of the homogenized sample with an appropriate solvent

(e.g., acetonitrile with 1% acetic acid).

Internal Standard Spiking: Add a known amount of the Fludioxonil-13C3 internal standard

solution to the extract.

Clean-up: Perform a clean-up step, such as solid-phase extraction (SPE) with a C18

cartridge, to remove interfering matrix components.

Reconstitution: Evaporate the cleaned extract to dryness under a gentle stream of nitrogen

and reconstitute in a suitable mobile phase for injection.

LC-MS/MS Analysis
Liquid Chromatography (LC):

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%

formic acid (B).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), negative or positive mode.

Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion

transitions for both Fludioxonil and Fludioxonil-13C3. The transitions for the labeled

standard will be shifted by +3 m/z compared to the unlabeled analyte.
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Signaling Pathways
Fludioxonil is known to affect various cellular pathways. While Fludioxonil-13C3 is used as a

tracer and is not expected to have a different biological effect than its unlabeled counterpart,

understanding the signaling pathways of Fludioxonil is crucial for interpreting toxicological and

metabolic studies.
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Caption: Putative signaling pathways affected by Fludioxonil exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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